Cas no 2229297-97-4 (methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate)
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate
- EN300-1862682
- 2229297-97-4
-
- Inchi: 1S/C12H12N2O3/c1-17-12(16)11(15)9-7-13-14-10(9)8-5-3-2-4-6-8/h2-7,11,15H,1H3,(H,13,14)
- InChI Key: OFCPUDMCPQTYEL-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)C1C=NNC=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 232.08479225g/mol
- Monoisotopic Mass: 232.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 75.2Ų
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1862682-1g |
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate |
2229297-97-4 | 1g |
$1286.0 | 2023-09-18 | ||
| Enamine | EN300-1862682-5g |
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate |
2229297-97-4 | 5g |
$3728.0 | 2023-09-18 | ||
| Enamine | EN300-1862682-10g |
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate |
2229297-97-4 | 10g |
$5528.0 | 2023-09-18 | ||
| Enamine | EN300-1862682-0.05g |
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate |
2229297-97-4 | 0.05g |
$1080.0 | 2023-09-18 | ||
| Enamine | EN300-1862682-0.1g |
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate |
2229297-97-4 | 0.1g |
$1131.0 | 2023-09-18 | ||
| Enamine | EN300-1862682-0.25g |
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate |
2229297-97-4 | 0.25g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1862682-0.5g |
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate |
2229297-97-4 | 0.5g |
$1234.0 | 2023-09-18 | ||
| Enamine | EN300-1862682-1.0g |
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate |
2229297-97-4 | 1g |
$1286.0 | 2023-05-26 | ||
| Enamine | EN300-1862682-2.5g |
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate |
2229297-97-4 | 2.5g |
$2520.0 | 2023-09-18 | ||
| Enamine | EN300-1862682-5.0g |
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate |
2229297-97-4 | 5g |
$3728.0 | 2023-05-26 |
methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate
Methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate: A Comprehensive Overview
Methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate, also known by its CAS number 2229297-97-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements related to this compound.
The molecular structure of methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate is characterized by a pyrazole ring fused with a phenyl group, which contributes to its aromatic stability and reactivity. The presence of a hydroxyl group and an acetate ester further enhances its functional diversity, making it a versatile molecule for various chemical transformations. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.
One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in metabolic pathways, such as kinases and proteases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl 2-hydroxy derivatives exhibit promising activity against specific enzyme targets, paving the way for further optimization in preclinical models.
In terms of synthesis, methyl 2-hydroxy derivatives can be synthesized through a variety of routes, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For example, the use of transition metal catalysts has been shown to significantly enhance the yield and purity of this compound.
Beyond its pharmacological applications, methyl 2-hydroxy derivatives have also found utility in materials science. The compound's ability to form stable coordination complexes makes it a candidate for applications in catalysis and sensing technologies. A research team at Stanford University reported on the use of this compound as a ligand in metalloporphyrin complexes, demonstrating its potential in energy conversion systems.
From an environmental perspective, understanding the degradation pathways of methyl 2-hydroxy derivatives is crucial for assessing their ecological impact. Studies conducted under simulated environmental conditions reveal that this compound undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in natural systems.
In conclusion, methyl 2-hydroxy derivatives, particularly CAS number 2229297-97-4, represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover new insights into their properties and functionalities, their role in advancing science and technology is expected to grow significantly.
2229297-97-4 (methyl 2-hydroxy-2-(3-phenyl-1H-pyrazol-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)